Oxazole, 4,5-dihydro-4,4-dimethyl-2-phenyl-, hydrochloride

• CAS RN: 1568-96-3
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 4,4-dimethyl-2-phenyl-5H-1,3-oxazole;hydrochloride
• InChI: InChI=1S/C11H13NO.ClH/c1-11(2)8-13-10(12-11)9-6-4-3-5-7-9;/h3-7H,8H2,1-2H3;1H
• InChI Key: MNOHUVSZSDPEKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=N1)C2=CC=CC=C2)C.Cl

Description

Oxazole, 4,5-dihydro-4,4-dimethyl-2-phenyl-, hydrochloride is a useful research compound. Its molecular formula is C11H14ClNO and its molecular weight is 211.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 40 ml of freshly distilled thionyl chloride at 0° was added in portions over 15 minutes with stirring 3.86 g (0.02 mol) 2-benzoylamino-2-methyl-1-propanol. The solution was warmed to room temperature and heated under reflux for 2 hours. The thionyl chloride was removed under reduced pressure to afford a yellow oil which crystallized at 0° following the addition of anhydrous ether. The solid was triturated in anhydrous ether overnight and isolated by filtration under a nitrogen atmosphere. After drying in vacuo over calcium sulfate, 2.00 g (0.009 mol), 45%, 2-phenyl-4,4-dimethyl-1,3-oxazoline hydrochloride was obtained as a white solid, mp 149°-151°; ir (KBr) 1640 (c=N) cm-1, pmr (D2O) δ 1.60 (s, 6H), 4.70 (s, 2H) and 7.3-8.2 (m, 5H) ppm.